N-{(2S)-1-[(1,3-benzodioxol-5-ylmethyl)amino]-1-oxopropan-2-yl}-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide

• Molecular Formula: C23H25N3O6
• Molecular Weight: 439.5 g/mol
• IUPAC Name: N-[(2S)-1-(1,3-benzodioxol-5-ylmethylamino)-1-oxopropan-2-yl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C23H25N3O6/c1-14(22(28)24-11-15-3-8-19-20(9-15)32-13-31-19)25-23(29)16-10-21(27)26(12-16)17-4-6-18(30-2)7-5-17/h3-9,14,16H,10-13H2,1-2H3,(H,24,28)(H,25,29)/t14-,16?/m0/s1
• InChI Key: NOKJVMXWDMWPBJ-LBAUFKAWSA-N
• Isomeric SMILES: C[C@@H](C(=O)NCC1=CC2=C(C=C1)OCO2)NC(=O)C3CC(=O)N(C3)C4=CC=C(C=C4)OC
• SMILES: CC(C(=O)NCC1=CC2=C(C=C1)OCO2)NC(=O)C3CC(=O)N(C3)C4=CC=C(C=C4)OC

Description

N-{(2S)-1-[(1,3-benzodioxol-5-ylmethyl)amino]-1-oxopropan-2-yl}-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide, commonly known as BDP-9066, is a novel chemical compound with potential therapeutic applications. BDP-9066 is a pyrrolidine-3-carboxamide derivative that has been synthesized using a unique method.

Mechanism of Action

BDP-9066 acts by inhibiting the activity of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of inflammatory mediators. By inhibiting COX-2, BDP-9066 reduces inflammation and pain. It also acts on the GABA receptor, which is responsible for the regulation of neuronal excitability. By interacting with the GABA receptor, BDP-9066 reduces seizures and convulsions.
Biochemical and Physiological Effects:
BDP-9066 has been found to have a wide range of biochemical and physiological effects. It reduces inflammation and pain by inhibiting COX-2 activity. It also reduces seizures and convulsions by interacting with the GABA receptor. BDP-9066 has been found to be well-tolerated and safe in animal studies.

Advantages and Limitations for Lab Experiments

BDP-9066 has several advantages for use in laboratory experiments. It has a unique chemical structure that makes it a promising candidate for drug development. It has been found to be safe and well-tolerated in animal studies. However, there are also limitations to its use in laboratory experiments. It is a relatively new compound, and more research is needed to fully understand its potential therapeutic applications.

Future Directions

There are several future directions for research on BDP-9066. One area of research could be the development of BDP-9066 as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of research could be the development of BDP-9066 as a potential treatment for chronic pain and inflammation. Further studies are needed to fully understand the potential therapeutic applications of BDP-9066.

Synthesis Methods

The synthesis of BDP-9066 involves the reaction of 1,3-benzodioxole-5-carbaldehyde with (S)-2-(tert-butoxycarbonylamino)propanoic acid, followed by the reaction with 4-methoxyphenylacetic acid and pyrrolidine-3-carboxylic acid. The resulting compound is then purified to obtain BDP-9066.

Scientific Research Applications

BDP-9066 has been studied extensively for its potential therapeutic applications. It has been found to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.